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Property Description

IUPAC Name N-(3',4'-dichloro-5-fluorobiphenyl-2-yl)-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-

carboxamide [1]

CAS RN 581809-46-3 [2]

Molecular
Formula

C₁₈H₁₂Cl₂F₃N₃O [3]

Mode of Action Succinate Dehydrogenase Inhibitor (FRAC Group 7) [3]

Primary Use Control of stem and leaf diseases in cereals (e.g., wheat, barley, rye) and other

crops [3]

Mode of Action and Metabolic Impact

Bixafen inhibits succinate dehydrogenase (SDH, also known as mitochondrial complex II), a key enzyme in

both the tricarboxylic acid (TCA) cycle and the mitochondrial electron transport chain [4]. By binding to this

enzyme, bixafen disrupts cellular respiration, halting energy (ATP) production and leading to fungal death

[4].

Research on non-target organisms provides insights into its broader metabolic effects. A 2024 study on honey

bees showed that exposure to bixafen, both alone and in combination with other fungicides, significantly
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altered the expression of genes related to detoxification, immunity, and nutrition [5]. The following diagram

illustrates the core functional disruption and downstream investigative findings.
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Experimental Protocols for Toxicity Assessment

The following are methodologies from key studies investigating the effects of bixafen.

Honey Bee Contact Exposure and Gene Expression Analysis [5]

Bee Collection & Preparation: Forager honey bees are collected from hive entrances. In the lab,

they are briefly anesthetized at -20°C.
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Fungicide Exposure: Bees are exposed via contact application of 0.5 μL of an acetone solution

containing a defined dose of bixafen (e.g., 1 or 7 μg) to the dorsal part of the thorax. Control bees
receive acetone only.

Post-Exposure Incubation: Groups of 20 bees are placed in containers and provided with sucrose
syrup ad libitum for 48 hours.

Sample Preparation & Analysis: After 48 hours, bee abdomens (without intestines) are dissected.
Gene expression analysis is performed using real-time PCR (qPCR) on genes related to:

Antioxidant response: SOD-1, CAT, GPX-1
Detoxification: GST-1, CYP306A1

Immune system: defensin-1, abaecin, hymenoptaecin, apidaecin
Nutrition and storage: Vitellogenin

Zebrafish Developmental and Cardiovascular Toxicity [4]

Zebrafish Husbandry: Wild-type and transgenic zebrafish lines are maintained at 28°C under a

14:10 light/dark cycle.
Embryo Collection & Exposure: Fertilized eggs are collected and placed in multi-well plates.

Embryos are exposed to a concentration gradient of bixafen (e.g., 0.05 to 0.8 μM) dissolved in the
embryo medium.

Toxicity Endpoints Monitored:
Survival and hatching rates are recorded at 24-hour intervals.

Developmental abnormalities (e.g., pericardial edema, yolk sac edema, spinal curvature) are
observed and recorded.

Cardiovascular function is assessed by measuring heart rate and red blood cell flow
velocity.

Cardiovascular morphology is examined in transgenic lines (e.g., Tg(myl7:eGFP) for heart
chamber formation).

Molecular Analysis: RNA is extracted from embryos for transcriptome sequencing or qPCR to
identify dysregulated genes and pathways (e.g., oxidative stress, apoptosis).

Earthworm Field Monitoring and Risk Assessment [6]

Field Site Selection: Multiple agricultural fields with a history of bixafen use are selected to
represent a range of environmental conditions.

Soil Sampling & Analysis: Soil cores are taken from the 0-30 cm layer. Bixafen residues are
extracted and quantified to measure realistic environmental exposure.

Laboratory Toxicity Testing: A standard laboratory earthworm reproduction test with Eisenia fetida
is conducted according to OECD guidelines. Effects on reproduction and mortality are assessed.
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Field Effect Study: A long-term (e.g., 2.5-year) field study is performed where bixafen is applied at

recommended rates and multiples thereof. Natural earthworm populations are monitored for
abundance and diversity to assess population-level effects under realistic conditions.

Efficacy and Agricultural Use

Bixafen is an internally absorbed, broad-spectrum fungicide developed for controlling major fungal diseases

in crops like wheat, corn, sunflower, and soybean [5] [4]. It is often formulated with other active ingredients,

such as prothioconazole and trifloxystrobin, to combat resistance and enhance efficacy [5].

A large-scale meta-analysis of 87 field trials in Brazil demonstrated that fungicide mixtures containing

bixafen significantly reduced disease severity and increased maize yield. The table below summarizes the

quantitative findings for one such mixture [7].

Efficacy Metric Performance

Disease Severity Reduction 43.5%

Yield Increase 13.1% (equivalent to 776 kg/ha)

Environmental Fate and Toxicity

Bixafen is not easily degraded in the environment, which raises concerns about its potential for accumulation

[4]. Its half-life can range widely, from about 30 days to over 1200 days depending on soil type and

conditions [4] [6].

The table below summarizes key data on its environmental fate and ecotoxicological profile.

Property
Value /
Assessment

Notes

Aqueous
Solubility (at 20°C)

0.49 mg/L (Low) [3] -
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Property
Value /
Assessment

Notes

Soil Persistence
(DT50 field)

30.6 - 1235 days [6] Very persistent; potential for accumulation.

Toxicity to Fish High [3] 96-h LC₅₀ for rainbow trout: 0.095 mg/L [4].

Toxicity to
Honeybees

Low (by contact) [3] Can induce sublethal stress (gene expression changes)
[5].

Toxicity to
Earthworms

Low risk (field
populations) [6]

Laboratory tests indicated potential risk, but long-term
field studies showed no unacceptable effects on natural

populations.

Mammalian
Toxicity

Low (oral) [3] Liver is the primary target organ in repeated-dose studies

[8].

Regulatory agencies like the EPA have established tolerances for bixafen residues in various food

commodities, which are considered safe for human consumption [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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